Cas no 2228172-32-3 (2-(2-bromo-3-fluorophenyl)methyloxirane)

• Product Name: 2-(2-bromo-3-fluorophenyl)methyloxirane
• CAS No: 2228172-32-3
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 6042565
• PubChem ID: 165644560
• Update Time: 2025-05-27

2-(2-bromo-3-fluorophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)methyloxirane
• EN300-1909917
• 2228172-32-3
• 2-[(2-bromo-3-fluorophenyl)methyl]oxirane

• Inchi： 1S/C9H8BrFO/c10-9-6(4-7-5-12-7)2-1-3-8(9)11/h1-3,7H,4-5H2
• InChI Key： DEGRBHVLWPYCAM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1CO1)F

Computed Properties

• Exact Mass: 229.97426g/mol
• Monoisotopic Mass: 229.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2-bromo-3-fluorophenyl)methyloxirane

Comprehensive Overview of 2-(2-bromo-3-fluorophenyl)methyloxirane (CAS No. 2228172-32-3)

In the realm of organic chemistry, 2-(2-bromo-3-fluorophenyl)methyloxirane (CAS No. 2228172-32-3) stands out as a versatile and highly functionalized epoxide compound. This molecule, characterized by its bromo and fluoro substituents on the phenyl ring, has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, particularly in the development of small-molecule drugs and specialty chemicals.

The 2-(2-bromo-3-fluorophenyl)methyloxirane structure combines an oxirane (epoxide) ring with a halogenated phenyl group, offering reactivity that is pivotal for ring-opening reactions and cross-coupling chemistry. Researchers are increasingly exploring its applications in catalyzed transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are critical for constructing biaryl scaffolds in drug discovery. The presence of both bromine and fluorine atoms enhances its utility in late-stage functionalization, a trending topic in modern synthetic chemistry.

From an industrial perspective, the demand for halogenated epoxides like 2-(2-bromo-3-fluorophenyl)methyloxirane is rising due to their role in producing high-performance materials and electronic chemicals. For instance, fluorinated compounds are essential in OLED materials and liquid crystal displays, aligning with the growing focus on sustainable electronics. This compound’s compatibility with green chemistry principles—such as solvent-free reactions and catalytic efficiency—further boosts its appeal.

In the pharmaceutical sector, 2-(2-bromo-3-fluorophenyl)methyloxirane is investigated for its potential in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), a hot topic in precision medicine. Its ability to serve as a bioisostere for metabolic stabilization is another area of interest, particularly in kinase inhibitor design. These applications resonate with current searches for next-generation therapeutics and AI-driven drug discovery tools.

Analytical techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography are routinely employed to characterize CAS No. 2228172-32-3, ensuring high purity for research use. The compound’s stability under ambient conditions and compatibility with flow chemistry setups also make it a candidate for high-throughput screening platforms, addressing the demand for automated synthesis solutions.

Environmental and regulatory considerations are integral to discussions about halogenated intermediates. While 2-(2-bromo-3-fluorophenyl)methyloxirane is not classified as hazardous under current guidelines, its handling requires adherence to GLP standards to minimize risks. This aligns with the broader industry shift toward ESG compliance and circular economy practices, frequently searched topics in chemical manufacturing.

In summary, 2-(2-bromo-3-fluorophenyl)methyloxirane (CAS No. 2228172-32-3) exemplifies the intersection of structural ingenuity and practical utility in synthetic chemistry. Its relevance to cutting-edge research and industrial applications ensures its prominence in scientific literature and patent filings, making it a compound worth watching in the evolving landscape of functional materials and life sciences.